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Compound of Interest

Compound Name: GR127935 hydrochloride

Cat. No.: B1672116 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GR127935 is a potent and selective antagonist for the 5-HT1B and 5-HT1D serotonin

receptors.[1][2][3] Accurate and consistent preparation of a stock solution is fundamental for

reliable and reproducible results in downstream experimental applications, including in vitro

and in vivo studies. Dimethyl sulfoxide (DMSO) is a common aprotic solvent used for dissolving

a wide range of small organic molecules for biological research.[4] This document provides a

detailed protocol for the preparation, storage, and handling of a GR127935 hydrochloride
stock solution using DMSO.

Quantitative Data Summary
The essential physicochemical properties of GR127935 hydrochloride are summarized below.

This data is critical for accurate calculations and solution preparation.
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Parameter Value Notes

Chemical Name

N-[4-Methoxy-3-(4-methyl-1-

piperazinyl)phenyl]-2'-methyl-

4'-(5-methyl-1,2,4-oxadiazol-3-

yl)-[1,1'-biphenyl]-4-

carboxamide hydrochloride

Molecular Formula C₂₉H₃₁N₅O₃ · HCl [1][2]

Molecular Weight 534.06 g/mol

Anhydrous basis. Batch-

specific molecular weights may

vary due to hydration.[1][2]

CAS Number 148642-42-6 [1][2]

Appearance White to beige powder

Purity ≥98% (HPLC) [1]

Solubility in DMSO ≥10 mg/mL

Corresponds to a

concentration of approximately

18.7 mM.

Recommended Storage
Powder: 2-8°C, desiccated.

Stock Solution: -20°C or -80°C.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the procedure for preparing a 10 mM stock solution of GR127935
hydrochloride in DMSO.

Materials and Equipment
GR127935 hydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance (accurate to at least 0.1 mg)
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Sterile, amber or opaque microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM x 1 mL x 534.06 g/mol / 1000

Mass (mg) = 5.34 mg

The table below provides pre-calculated values for preparing common stock concentrations.

Desired Stock
Concentration

Mass for 1 mL of DMSO Mass for 5 mL of DMSO

1 mM 0.53 mg 2.67 mg

5 mM 2.67 mg 13.35 mg

10 mM 5.34 mg 26.70 mg

50 mM 26.70 mg 133.50 mg

Table based on a molecular weight of 534.06 g/mol .[1]

Step-by-Step Procedure
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Preparation: Before starting, bring the GR127935 hydrochloride powder and DMSO to

room temperature. Ensure the workspace is clean.

Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the

calculated mass (e.g., 5.34 mg for 1 mL of a 10 mM solution) of GR127935 hydrochloride
powder directly into the tube.

Dissolution: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the

powder.

Mixing: Securely cap the tube and vortex for 1-2 minutes until the compound is completely

dissolved. Visually inspect the solution against a light source to ensure no solid particles

remain. If dissolution is difficult, brief sonication in a water bath may facilitate the process.[5]

[6]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, clearly labeled

amber or opaque tubes.[6][7]

Labeling: Label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Storage: Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for

long-term storage (months to years).[6][7]

Workflow and Signaling Pathway Visualization
Experimental Workflow Diagram
The following diagram illustrates the key steps for preparing the GR127935 hydrochloride
stock solution.
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Step 1: Calculation
Calculate required mass of
GR127935 hydrochloride.

Step 2: Weighing
Accurately weigh the powder

on an analytical balance.

Step 3: Dissolution
Add DMSO and vortex/sonicate

until fully dissolved.

Step 4: Aliquoting & Storage
Dispense into single-use tubes

and store at -20°C or -80°C.

Click to download full resolution via product page

Caption: Workflow for preparing GR127935 hydrochloride stock solution.

Simplified Signaling Pathway
GR127935 acts as an antagonist at 5-HT1B and 5-HT1D receptors, which are G-protein

coupled receptors (GPCRs). The diagram below illustrates its mechanism of action.
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Caption: GR127935 blocks serotonin from activating 5-HT1B/1D receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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